1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate
Overview
Description
1,1-Dioxo-1lambda6-thiolan-3-yl methanesulfonate (DMTMS) is a small organic compound that has gained attention in recent years due to its unique properties and potential applications. DMTMS is a member of the thiolan family, which includes compounds with sulfur-containing functional groups. The compound has been studied extensively in the laboratory and has been found to have a variety of uses in scientific research. Additionally, potential future directions for research involving DMTMS will be discussed.
Scientific Research Applications
1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate has been used in a variety of scientific research applications, including organic synthesis, catalysis, and biochemistry. In organic synthesis, 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate can be used as a reagent for the synthesis of heterocyclic compounds, and it can also be used as a catalyst for the synthesis of polymers and other materials. In biochemistry, 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate has been used to study protein-protein interactions, enzyme kinetics, and other biochemical processes. Additionally, 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate has been used in the synthesis of pharmaceuticals and other compounds.
Mechanism of Action
The mechanism of action of 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate is not completely understood, but it is believed to involve the formation of a complex between the compound and a protein or enzyme. This complex is thought to alter the structure of the protein or enzyme, which in turn affects its activity. Additionally, 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate is believed to interact with other molecules, such as nucleic acids, to affect their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate are not well understood, but studies have shown that the compound can affect the activity of enzymes and proteins. Additionally, 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate has been found to interact with nucleic acids, and it is believed that it may have an effect on gene expression.
Advantages and Limitations for Lab Experiments
The use of 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate in laboratory experiments has several advantages. First, it is relatively easy to synthesize, and it can be stored for long periods of time without degradation. Additionally, the compound is relatively non-toxic and has low reactivity, making it safe to use in laboratory experiments. However, there are some limitations to the use of 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate in laboratory experiments. For example, it is not very soluble in water, which can limit its use in aqueous solutions. Additionally, the compound is unstable in the presence of strong acids and bases, which can limit its use in certain reactions.
Future Directions
There are several potential future directions for research involving 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate. First, its mechanism of action should be further studied in order to better understand its effects on proteins and enzymes. Additionally, further research should be conducted to determine the effects of 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate on gene expression and other biochemical processes. Additionally, 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate should be studied for its potential applications in drug discovery and development, as well as for its potential use in the synthesis of polymers and other materials. Finally, further research should be conducted to explore the potential of 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate as a catalyst for the synthesis of heterocyclic compounds.
Synthesis Methods
1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate can be synthesized in several ways, but the most common method is the condensation reaction of thiourea and methanesulfonic acid. This reaction is catalyzed by a base and yields 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate as the main product, along with other byproducts. The reaction is typically performed in aqueous solution, and the reaction time and temperature can be adjusted to optimize the yield of 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate involves the reaction of 3-mercaptopropionic acid with methanesulfonyl chloride in the presence of a base to form the intermediate 3-methanesulfonylthiopropanoic acid. This intermediate is then oxidized using hydrogen peroxide to form the desired product.", "Starting Materials": ["3-mercaptopropionic acid", "methanesulfonyl chloride", "base", "hydrogen peroxide"], "Reaction": ["Step 1: React 3-mercaptopropionic acid with methanesulfonyl chloride in the presence of a base to form 3-methanesulfonylthiopropanoic acid.", "Step 2: Oxidize 3-methanesulfonylthiopropanoic acid using hydrogen peroxide to form 1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate."] } | |
CAS RN |
36715-83-0 |
Product Name |
1,1-dioxo-1lambda6-thiolan-3-yl methanesulfonate |
Molecular Formula |
C5H10O5S2 |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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